Cas no 1806970-16-0 (4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806970-16-0
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4882882
• Update Time: 2025-05-21

4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO/c1-16-7-5(8(12,13)14)3(6(10)11)2-4(9)15-7/h2,6H,1H3
• InChI Key： ZADFVVCGIATPMB-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C(F)F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine

4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806970-16-0): A Comprehensive Overview

4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806970-16-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the field of agrochemicals and pharmaceutical intermediates. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, plays a pivotal role in modern chemical synthesis. Its molecular structure, featuring multiple fluorine atoms, enhances its reactivity and stability, making it a valuable building block for advanced applications.

The compound's CAS number 1806970-16-0 is often searched by researchers and industry professionals seeking high-purity intermediates for agrochemical formulations. Recent trends in the chemical industry highlight a growing demand for fluorinated pyridine derivatives, driven by their efficacy in crop protection and sustainable agriculture. The 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine is particularly notable for its potential in developing next-generation pesticides with reduced environmental impact.

One of the key advantages of 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine lies in its versatility. It serves as a critical intermediate in the synthesis of active ingredients for herbicides and fungicides. The presence of fluoro and methoxy groups in its structure contributes to its bioactivity, enabling targeted action against pests while minimizing harm to non-target organisms. This aligns with the global shift toward eco-friendly agrochemical solutions, a topic frequently discussed in industry forums and research publications.

In addition to agrochemical applications, CAS 1806970-16-0 is explored in pharmaceutical research. Fluorinated compounds are increasingly important in drug discovery due to their ability to improve metabolic stability and bioavailability. The difluoromethyl and trifluoromethyl moieties in this pyridine derivative make it a promising candidate for developing novel therapeutic agents, particularly in oncology and central nervous system (CNS) disorders.

The synthesis of 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine involves advanced fluorination techniques, which are a hot topic in modern organic chemistry. Researchers are continually optimizing these methods to enhance yield and reduce environmental footprint. Questions such as "How to synthesize fluorinated pyridines efficiently?" or "What are the latest advancements in fluorination chemistry?" are commonly searched, reflecting the high interest in this area.

From a market perspective, the demand for fluorinated pyridine intermediates like CAS 1806970-16-0 is expected to grow steadily. The agrochemical sector, in particular, is driving this demand, as companies invest in innovative solutions to address food security challenges. Regulatory approvals for new pesticides containing fluorinated intermediates further underscore the importance of compounds like 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine.

Handling and storage of 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine require adherence to standard laboratory safety protocols. While the compound is not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended during its use. This aligns with the broader industry focus on workplace safety and sustainable chemical practices.

In conclusion, 4-(Difluoromethyl)-6-fluoro-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806970-16-0) represents a cutting-edge fluorinated pyridine derivative with significant applications in agrochemicals and pharmaceuticals. Its unique structural features and reactivity make it a valuable asset for researchers and manufacturers alike. As the chemical industry evolves, compounds like this will continue to play a crucial role in addressing global challenges in agriculture and healthcare.